Cas no 180903-19-9 (1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-)
180903-19-9 structure
Product Name:1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
CAS No:180903-19-9
MF:C15H16ClN5
MW:301.774041175842
CID:1372300
Update Time:2024-08-16
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
- 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, 3-(2-chlorophenyl)-1-(1,1-dimethylethyl)-
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- Inchi: 1S/C15H16ClN5/c1-15(2,3)21-14-11(13(17)18-8-19-14)12(20-21)9-6-4-5-7-10(9)16/h4-8H,1-3H3,(H2,17,18,19)
- InChI Key: JCDPEKUOFGPIQW-UHFFFAOYSA-N
- SMILES: C1=NC(N)=C2C(C3=CC=CC=C3Cl)=NN(C(C)(C)C)C2=N1
Computed Properties
- Exact Mass: 301.10968
Experimental Properties
- Density: 1.35±0.1 g/cm3(Predicted)
- Boiling Point: 479.7±40.0 °C(Predicted)
- PSA: 69.62
- pka: 3.90±0.30(Predicted)
1H-Pyrazolo[3,4-d]pyrimidin-4-amine,3-(2-chlorophenyl)-1-(1,1-dimethylethyl)- Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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3. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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